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Compound of Interest

Compound Name: Ammonium picrate

Cat. No.: B094429 Get Quote

Technical Support Center: Safe Handling of
Ammonium Picrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling of ammonium picrate, with a

specific focus on preventing the formation of highly sensitive and dangerous metallic picrates.

Adherence to these protocols is critical for laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is ammonium picrate and why is it considered hazardous?

Ammonium picrate, also known as Explosive D, is a powerful explosive that is highly sensitive

to shock, friction, and heat, especially when dry.[1] Its primary hazard lies in its propensity to

form highly unstable and sensitive metallic picrates upon contact with certain metals.[2]

Q2: What are metallic picrates and why are they more dangerous than ammonium picrate?

Metallic picrates are salts formed when the ammonium ion in ammonium picrate is replaced

by a metal ion. These compounds are often significantly more sensitive to initiation by impact,

friction, or heat than ammonium picrate itself, posing a severe explosion risk.[2] For instance,

picrates of heavy metals like lead, copper, and zinc are known to be particularly hazardous.
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Q3: What materials should I avoid when working with ammonium picrate?

Ammonium picrate should never come into contact with metals, particularly lead, copper, zinc,

iron, and their alloys.[3] It also reacts with concrete and plaster to form sensitive salts.[2]

Always use non-metallic equipment for handling and storage.

Q4: How should I store ammonium picrate in the laboratory?

Store ammonium picrate in a cool, well-ventilated area, away from heat sources, open flames,

and direct sunlight.[3] It is crucial to keep it in its original non-metallic container, tightly sealed.

For added safety, ammonium picrate is often stored wetted with at least 10% water by mass

to reduce its sensitivity.[2]

Q5: What should I do in case of an ammonium picrate spill?

In the event of a spill, immediately evacuate the area and remove all ignition sources.[3] The

spilled material should be kept wet by flooding the area with water.[3] Do not dry sweep the

spilled solid.[3] Cleanup should only be performed by trained personnel equipped with

appropriate personal protective equipment (PPE).[3]
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Problem Potential Cause Solution

Discoloration (darkening) of

ammonium picrate upon

contact with a surface.

Reaction with a metallic

surface, forming a metallic

picrate.

Immediately and carefully

remove the ammonium picrate

from the surface using a non-

metallic spatula. Wet the

affected area and the removed

material with water.

Decontaminate the surface as

per the protocol below.

Formation of crystalline

deposits on metal equipment

used in a process involving

ammonium picrate.

Unintended contact of

ammonium picrate solution

with metal, leading to the

crystallization of a metallic

picrate.

Do not scrape or disturb the

crystals. Keep the equipment

wet. The decontamination and

disposal of the equipment

must be handled by trained

explosive ordnance disposal

(EOD) personnel or a qualified

hazardous waste disposal

team.

Unexpected sensitivity or

detonation during an

experiment.

Accidental formation of a

metallic picrate due to contact

with a metal stirrer, spatula, or

reaction vessel.

Cease all work immediately.

Evacuate the laboratory and

follow your institution's

emergency procedures.

Quantitative Data: Sensitivity of Metallic Picrates
The following table provides a summary of the relative sensitivity of various picrates. It is

important to note that the exact sensitivity values can vary depending on the crystal structure,

purity, and the method of testing. Metallic picrates are generally more sensitive to impact and

friction than ammonium picrate.
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Compound
Impact Sensitivity
(BAM Fallhammer,
J)

Friction Sensitivity
(BAM Friction
Apparatus, N)

Notes

Ammonium Picrate ~25 >360 Reference

Lead Picrate <4 <1 - 360 (variable)

Highly sensitive to

impact. Friction

sensitivity is variable

and depends on

hydration.

Copper (II) Picrate

Data not readily

available, but

considered highly

sensitive.

Data not readily

available, but

considered highly

sensitive.

Avoid formation at all

costs.

Iron (III) Picrate

Data not readily

available, but

considered highly

sensitive.

Data not readily

available, but

considered highly

sensitive.

Avoid formation at all

costs.

Zinc Picrate

Data not readily

available, but

considered highly

sensitive.

Data not readily

available, but

considered highly

sensitive.

Avoid formation at all

costs.

Chromium (III) Picrate
More sensitive than

picric acid

Equal to or lower than

picric acid

Manganese (II)

Picrate

Less sensitive than

picric acid
Lower than picric acid

Cobalt (II) Picrate
Less sensitive than

picric acid
Lower than picric acid

Nickel (II) Picrate
Less sensitive than

picric acid
Lower than picric acid

Note: This table is compiled from various sources and is for comparative purposes only. The

absence of data for some compounds does not imply they are safe.
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Experimental Protocols
Protocol 1: Weighing and Transferring Ammonium
Picrate
Objective: To safely weigh and transfer solid ammonium picrate without introducing metallic

contamination.

Materials:

Ammonium picrate (wetted with >10% water)

Plastic or ceramic weighing boat

Plastic or ceramic spatula

Calibrated laboratory balance with a plastic draft shield

Deionized water in a wash bottle

Procedure:

Ensure the work area, typically a chemical fume hood, is clean and free of any metallic

objects.

Place a plastic or ceramic weighing boat on the balance and tare.

Using a plastic or ceramic spatula, carefully transfer the desired amount of wetted

ammonium picrate to the weighing boat. Avoid any scraping or grinding motions.

If any material is spilled, immediately wet it with deionized water and clean it up with a wet,

non-abrasive cloth.

Record the weight.

To transfer the weighed ammonium picrate, gently tap the weighing boat over the receiving

vessel (e.g., a glass beaker or flask).
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Use the plastic spatula to aid in the transfer if necessary.

Rinse the weighing boat and spatula with deionized water into the receiving vessel to ensure

a complete transfer.

Protocol 2: Decontamination of Non-Metallic Labware
Objective: To safely decontaminate glass, ceramic, or plastic labware that has been in contact

with ammonium picrate.

Materials:

Contaminated labware

Waste container for hazardous materials

Sodium bicarbonate solution (5%)

Deionized water

pH test strips

Procedure:

All decontamination procedures should be performed in a designated chemical fume hood.

Rinse the labware multiple times with copious amounts of deionized water. Collect all rinsate

in a designated hazardous waste container.

Prepare a 5% sodium bicarbonate solution.

Immerse the rinsed labware in the sodium bicarbonate solution for at least 24 hours to

neutralize any residual picrate ions.

After neutralization, check the pH of the solution to ensure it is between 6 and 8.

Dispose of the neutralized solution according to your institution's hazardous waste

guidelines.
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The labware can then be washed with a standard laboratory detergent and rinsed thoroughly

with deionized water.
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Caption: Formation of a metallic picrate from ammonium picrate.
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Caption: Workflow for the safe handling of ammonium picrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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